N-[2-[3-[(4-nitrophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide

• IUPAC Name: N-[2-[3-[(4-nitrophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C24H21N3O3S/c28-24(19-6-2-1-3-7-19)25-14-15-26-16-23(21-8-4-5-9-22(21)26)31-17-18-10-12-20(13-11-18)27(29)30/h1-13,16H,14-15,17H2,(H,25,28)
• InChI Key: IIKRBOPTNUPEDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the indole and benzamide moieties, along with the nitrophenyl group. Techniques like NMR spectroscopy, IR spectroscopy, and X-ray crystallography could be used to analyze the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The indole moiety is known to undergo electrophilic substitution reactions. The nitro group in the nitrophenyl moiety is electron-withdrawing and could make the benzene ring more susceptible to electrophilic aromatic substitution.

Scientific Research Applications

Anticancer Activity

• Research has shown that 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines exhibit promising anticancer properties. These compounds can inhibit cancer cell growth and induce apoptosis (programmed cell death). .

Antimicrobial Effects

• Triazolothiadiazines have demonstrated antimicrobial activity against various pathogens, including bacteria and fungi. .

Analgesic and Anti-Inflammatory Properties

• Some derivatives of this scaffold exhibit analgesic (pain-relieving) and anti-inflammatory effects. .

Antioxidant Potential

• The presence of the triazole-thiadiazine core contributes to antioxidant activity. .

Enzyme Inhibitors

• Triazolothiadiazines act as enzyme inhibitors, including carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors. .

Antiviral Activity

• While more research is needed, some studies suggest that triazolothiadiazines may exhibit antiviral effects. .

Mechanism of Action

Target of Action

Compounds with similar structures have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .

Mode of Action

It is known that compounds with similar structures can interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been found to inhibit enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . These enzymes play crucial roles in various biochemical pathways, and their inhibition can lead to significant downstream effects.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures . These studies can provide insights into the compound’s bioavailability and its potential as a drug candidate.

Result of Action

Compounds with similar structures have shown promising activity in various biological assays . For example, they have demonstrated significant antibacterial and antifungal activity, as well as noteworthy activity against Mycobacterium tuberculosis .

Future Directions

Future research could explore the potential biological activity of this compound, given the known activities of many indole and benzamide derivatives. Further studies could also investigate the synthesis and structural characterization of this compound.